Cas no 1803962-08-4 (Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1803962-08-4
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4833211
• Update Time: 2025-10-08

Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6F5NO4/c1-18-8(17)4-2-3(6(10)11)5(16)7(15-4)19-9(12,13)14/h2,6,16H,1H3
• InChI Key： XASCNCSHBZSDFW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=NC(=C1O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803962-08-4): A Comprehensive Overview

Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803962-08-4) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse applications in pharmaceutical and agrochemical industries.

The molecular structure of Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate is characterized by the presence of a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and a trifluoromethoxy group. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for various chemical and biological studies.

Recent research has focused on the synthetic methods for producing Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate. One notable approach involves the sequential addition of fluorinating agents and subsequent esterification reactions. This method has been optimized to achieve high yields and purity, which are crucial for downstream applications in drug discovery and development.

In the context of pharmacological studies, Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate has shown promising results in various assays. For instance, it has been evaluated for its antimicrobial properties against a range of bacterial and fungal strains. Preliminary data suggest that this compound exhibits potent inhibitory effects, particularly against multidrug-resistant pathogens, which is a significant concern in modern medicine.

Additionally, Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate has been investigated for its anti-inflammatory activity. In vitro studies using human cell lines have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings indicate its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.

The mechanism of action of Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate is still under investigation, but preliminary evidence suggests that it may interact with specific cellular targets involved in signal transduction pathways. Further research is needed to elucidate the exact molecular mechanisms responsible for its biological effects.

In terms of toxicological profiles, initial studies have shown that Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate exhibits low toxicity at therapeutic concentrations. However, comprehensive safety assessments are ongoing to ensure its suitability for clinical use.

The pharmaceutical industry is increasingly interested in compounds like Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate due to their potential to address unmet medical needs. Several pharmaceutical companies are currently exploring this compound as part of their drug discovery pipelines, focusing on areas such as infectious diseases and autoimmune disorders.

Beyond its pharmaceutical applications, Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate has also shown promise in the agrochemical sector. Its ability to inhibit certain plant pathogens makes it a valuable candidate for developing new fungicides and herbicides. Ongoing field trials are evaluating its efficacy and environmental impact, with positive preliminary results indicating its potential as a sustainable agricultural solution.

In conclusion, Methyl 4-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803962-08-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and promising biological activities make it an exciting area of research for both academic and industrial scientists. As further studies continue to uncover its full range of applications, this compound is poised to play a crucial role in advancing our understanding and treatment of complex diseases and agricultural challenges.